Cas no 1361667-56-2 (3,4-Bis(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3,4-Bis(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1361667-56-2
• MF: C₁₈H₆Cl₆F₃N
• MW: 505.960149288177
• CID: 4966663
• Update Time: 2025-10-28

3,4-Bis(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C18H6Cl6F3N/c19-9-1-3-11(21)16(23)14(9)7-5-28-6-8(18(25,26)27)13(7)15-10(20)2-4-12(22)17(15)24/h1-6H
• InChI Key： CATVGRKEPQILFC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(C(F)(F)F)=CN=CC=1C1C(=CC=C(C=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 504.855400 g/mol
• Monoisotopic Mass: 502.858350 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 12.9
• Molecular Weight: 505.9

Additional information on 3,4-Bis(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine

Introduction to 3,4-Bis(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1361667-56-2)

3,4-Bis(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine, identified by its CAS number 1361667-56-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound features a pyridine core substituted with two trichlorophenyl groups at the 3 and 4 positions and a trifluoromethyl group at the 5 position. The unique structural arrangement of this molecule imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The trichlorophenyl substituents contribute to the molecule's lipophilicity and electron-withdrawing effects, while the trifluoromethyl group enhances metabolic stability and binding affinity in biological systems. These characteristics have positioned 3,4-Bis(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine as a key building block in the development of novel pharmaceutical agents targeting neurological and inflammatory disorders.

Recent advancements in medicinal chemistry have highlighted the compound's potential in designing small-molecule inhibitors. For instance, studies have demonstrated its utility in generating derivatives that exhibit potent activity against enzymes implicated in cancer progression. The electron-deficient nature of the pyridine ring, coupled with the halogenated aromatic rings, provides multiple interaction points with biological targets, facilitating the development of highly selective inhibitors.

In materials science, 3,4-Bis(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine has been explored for its applications in organic electronics. The compound's ability to serve as a precursor for π-conjugated polymers has opened avenues for developing advanced optoelectronic devices. Researchers have leveraged its structural motifs to create materials with improved charge transport properties, which are essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of 3,4-Bis(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the chlorination of biphenyl derivatives followed by pyridine ring functionalization. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yield. These innovations align with global efforts to promote green chemistry practices in pharmaceutical manufacturing.

From a computational chemistry perspective, 3,4-Bis(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. Quantum mechanical calculations have provided insights into its binding affinity and orientation within active sites of enzymes and receptors. Such data are instrumental in guiding structure-activity relationship (SAR) studies aimed at optimizing drug candidates.

The compound's stability under various environmental conditions has also been a focus of research. Studies have investigated its thermal degradation pathways and photostability, revealing mechanisms that influence its shelf life and formulation requirements. These findings are critical for ensuring the compound's efficacy in industrial applications and pharmaceutical formulations.

In conclusion,3,4-Bis(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1361667-56-2) represents a versatile molecule with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for drug discovery and material development. As research continues to uncover new possibilities for this compound, its significance is expected to grow further, driving innovation in both academic and industrial settings.